Cas no 62885-26-1 (2,4-Hexanediol,[R-(R*,R*)]- (9CI))

• Product Name: 2,4-Hexanediol,[R-(R*,R*)]- (9CI)
• CAS No: 62885-26-1
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 502833
• PubChem ID: 7015163
• Update Time: 2025-04-19

2,4-Hexanediol,[R-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanediol,[R-(R*,R*)]- (9CI)
• (2R,4R)-(-)-2,4-HEXANEDIOL
• (2R,4R)-2,4-HEXANEDIOL
• (2RS,4RS)-hexane-2,4-diol
• AG-G-31826
• CTK5B6481
• 2,4-Hexanediol,[r-(r*,r*)]-(9ci)
• SCHEMBL8426346
• (2R,4R)-Hexane-2,4-diol
• AKOS006295442
• DTXSID70426718
• 62885-26-1

• Inchi： 1S/C6H14O2/c1-3-6(8)4-5(2)7/h5-8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： TXGJTWACJNYNOJ-PHDIDXHHSA-N
• SMILES： O[C@H](CC)C[C@@H](C)O

Computed Properties

• Exact Mass: 118.099379685g/mol
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.52820